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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the nuclear stability of the sulfur

isotope, Sulfur-36 (³⁶S). Contrary to any assumptions of radioactivity, ³⁶S is a stable nuclide.

This document will delve into the principles governing its stability, present comparative data

with neighboring isotopes, and detail relevant experimental methodologies for its study.

The Stability of the Sulfur-36 Nucleus
Sulfur has 23 known isotopes with mass numbers ranging from 27 to 49. Among these, four are

stable: ³²S, ³³S, ³⁴S, and ³⁶S.[1] Sulfur-36, with 16 protons and 20 neutrons, is an

observationally stable isotope, meaning it has never been observed to undergo radioactive

decay.[1] Its stability can be primarily attributed to its nuclear structure, as explained by the

nuclear shell model.

According to this model, protons and neutrons fill distinct energy shells within the nucleus,

analogous to electron shells in an atom. Nuclei with filled shells exhibit exceptional stability.

The numbers of nucleons that correspond to closed shells are termed "magic numbers," which

are 2, 8, 20, 28, 50, 82, and 126. The ³⁶S nucleus contains 20 neutrons, which is a magic

number, conferring significant stability to the isotope. This is a key reason why, even with a

neutron-to-proton ratio of 1.25, ³⁶S remains stable.

In contrast, the neighboring isotope, Sulfur-35 (³⁵S), with 19 neutrons, is radioactive and

undergoes beta decay to Chlorine-35 with a half-life of 87.37 days.[1] This highlights the
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profound impact of nuclear shell structure on stability.

Quantitative Comparison of Nuclear Stability
The stability of a nucleus is quantitatively expressed by its binding energy per nucleon. A higher

binding energy per nucleon indicates a more stable nucleus. The following table summarizes

the binding energy per nucleon for Sulfur-36 and its neighboring isotopes, providing a clear

quantitative comparison of their relative stabilities.

Isotope
Number of
Protons (Z)

Number of
Neutrons
(N)

Mass
Number (A)

Binding
Energy per
Nucleon
(MeV)

Stability
Status

³⁵S 16 19 35 8.538
Radioactive

(β⁻ decay)

³⁶S 16 20 36 8.575 Stable

³⁷S 16 21 37 8.460
Radioactive

(β⁻ decay)

³⁶Cl 17 19 36 8.522

Radioactive

(β⁻ decay

and EC)

³⁶Ar 18 18 36 8.520 Stable

Data compiled from various nuclear data sources.

As the data illustrates, Sulfur-36 possesses a higher binding energy per nucleon compared to

its immediate sulfur neighbors, ³⁵S and ³⁷S, which is consistent with its observed stability.

Experimental Methodologies
While the radioactive decay of Sulfur-36 is not a subject of experimental study due to its

stability, a highly relevant and powerful technique for the analysis of sulfur isotopes, including

the determination of ³⁶S abundance and its nuclear properties, is Neutron Activation Analysis
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(NAA). Specifically, Prompt Gamma Neutron Activation Analysis (PGNAA) is well-suited for

sulfur analysis.

Detailed Protocol for Prompt Gamma Neutron Activation
Analysis (PGNAA) of Sulfur-Containing Samples
This protocol outlines a generalized procedure for the determination of sulfur in a sample

matrix.

1. Sample Preparation:

A solid sample is typically weighed into a high-purity polyethylene or quartz vial. The mass of

the sample should be accurately determined.

Liquid samples are encapsulated in a similar manner.

For quantitative analysis, a certified reference material with a known sulfur concentration

should be prepared in the same geometry as the unknown sample.

2. Irradiation:

The encapsulated sample and standard are placed in a neutron beam. PGNAA utilizes a

beam of thermal or cold neutrons from a nuclear reactor.[2][3][4]

The sample is irradiated for a predetermined time, which depends on the neutron flux, the

expected sulfur concentration, and the desired analytical sensitivity.

During irradiation, the nuclei of the elements in the sample capture neutrons.

3. Gamma-Ray Detection:

As the nuclei in the sample capture neutrons, they are excited to higher energy states and

de-excite by emitting prompt gamma rays.

A high-purity germanium (HPGe) detector, often surrounded by a Compton suppression

system, is positioned to detect the gamma rays emitted from the sample during irradiation.[2]

The detector measures the energy and intensity of the emitted gamma rays.
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4. Data Acquisition and Analysis:

The signals from the detector are processed by a multi-channel analyzer, which generates a

gamma-ray energy spectrum.

The spectrum is analyzed to identify the characteristic gamma-ray peaks of the elements

present in the sample. Sulfur has a prominent prompt gamma-ray peak at 2230 keV, which is

often used for its quantification.[5]

The net area of the characteristic sulfur peak in the sample's spectrum is compared to the

net area of the same peak in the standard's spectrum.

The concentration of sulfur in the sample is then calculated based on the ratio of the peak

areas and the known concentration of sulfur in the standard.

Visualizations
Isotopic Landscape of Sulfur
The following diagram illustrates the position of Sulfur-36 among other naturally occurring

sulfur isotopes, highlighting their stability and natural abundance.
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Sulfur Isotopes
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Sulfur Isotopes and the Decay of ³⁵S

Neutron Capture by Sulfur-36
Sulfur-36 is utilized in the production of the radioactive isotope Sulfur-37 (³⁷S) through neutron

capture. This process is a key application of enriched ³⁶S.
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Neutron Capture Reaction of Sulfur-36

Neutron Capture and De-excitation

Radioactive Decay of Sulfur-37
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The ³⁶S(n,γ)³⁷S reaction and subsequent decay.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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